3-(Furan-3-yl)-1H-pyrrolo[2,3-b]pyridin-5-amine

• CAS No.: 923583-51-1
• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol
• IUPAC Name: 3-(furan-3-yl)-1H-pyrrolo[2,3-b]pyridin-5-amine
• InChI: InChI=1S/C11H9N3O/c12-8-3-9-10(7-1-2-15-6-7)5-14-11(9)13-4-8/h1-6H,12H2,(H,13,14)
• InChI Key: BETOWGJYBIIACY-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=CNC3=C2C=C(C=N3)N

Description

3-(Furan-3-yl)-1H-pyrrolo[2,3-b]pyridin-5-amine is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4.0 M aqueous HCl (0.83 mL, 3.32 mmol) was added to a suspension of 47 (90 mg, 0.30 mmol) in MeOH (0.17 mL) and the mixture was stirred at r.t. overnight. Concentrated aqueous HCl (0.2 mL, 2.2 mmol) was added and stirring continued for 5 h. The mixture was concentrated to dryness in vacuum and separated by means of LCMS (column LUNA 10 μ C18(2) 00G-4253-V0 250×50 mm) using water—MeCN (0.1% AcOH) as eluent (in gradient; flow 80 mL/min) to afford 48 (41.64 mg, 70%). 1H NMR (400 MHz; CDCl3+3 drops of CD3OD) δ 6.61 (dd, J=1.8, 0.8 Hz, 1H), 7.32 (s, 1H), 7.43 (d, J=2.5 Hz, 1H), 7.45 (dd, J=3.3, 1.7 Hz, 1H), 7.68 (dd, J=2.3, 1.0 Hz, 1H), 7.80 (d, J=2.5 Hz, 1H); MS (ES) m/z 241 (MH++MeCN).